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Compound of Interest

Compound Name: 4-Bromo-3-methylaniline

Cat. No.: B1294692 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 4-Bromo-3-methylaniline (CAS No. 6933-10-4). Adherence to these procedures is

mandatory to ensure personnel safety and regulatory compliance.

Hazard Identification and Classification
4-Bromo-3-methylaniline is a hazardous substance requiring careful management.[1] It is

classified as harmful if swallowed, inhaled, or in contact with skin.[2][3] It is also known to

cause serious eye and skin irritation and may lead to respiratory irritation.[3][4]

Hazard Classification GHS Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Source: Fisher Scientific, Guidechem[3][4]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for all personnel handling 4-Bromo-3-methylaniline.

The following table outlines the minimum required PPE.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles to protect

against splashes.[1][5]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[1] Gloves must

be inspected before use and

changed immediately upon

contamination.[3]

Body
Chemical-Resistant Laboratory

Coat

A flame-resistant, long-sleeved

lab coat worn over personal

clothing that covers the legs is

required.[1][5]

Respiratory Fume Hood or Respirator

All handling of the solid

compound or its solutions must

be conducted in a certified

chemical fume hood.[1] If

engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[6]
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Operational Plan: Safe Handling and Storage
A systematic approach is essential for the safe handling of 4-Bromo-3-methylaniline.

Handling Protocol:

Preparation: Conduct a thorough risk assessment for the planned experiment. Ensure all

necessary PPE is available and in good condition. Verify that safety showers and eyewash

stations are readily accessible.[1]

Engineering Controls: All work with 4-Bromo-3-methylaniline must be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[3]

Safe Practices:

Avoid breathing dust, fumes, or vapors.[1][7]

Prevent all contact with skin and eyes by wearing the appropriate PPE.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[3][8]

Wash hands thoroughly with soap and water after handling.[1][3]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep the container tightly closed and store locked up.[3][5]

Store away from incompatible materials.[7]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[9]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

Seek medical advice if irritation occurs.[3][9]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[3][8]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.[3][8]

Disposal Plan
All waste contaminated with 4-Bromo-3-methylaniline must be treated as hazardous waste.

Waste Segregation: Collect all solid waste (e.g., gloves, weigh boats, paper towels)

contaminated with 4-Bromo-3-methylaniline in a designated, sealed, and clearly labeled

hazardous waste container.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[8] Do not let the product enter drains.

[3]

Visualized Workflows
To further clarify the procedural steps for handling and emergency response, the following

diagrams have been generated.
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Diagram 1: Standard Handling Workflow for 4-Bromo-3-methylaniline
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Caption: Standard Handling Workflow for 4-Bromo-3-methylaniline
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Diagram 2: Emergency Response Protocol
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Caption: Emergency Response Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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